1-benzyl-4-(4-chloro-3-nitrobenzyl)piperazine

• IUPAC Name: 1-benzyl-4-[(4-chloro-3-nitrophenyl)methyl]piperazine
• InChI: InChI=1S/C18H20ClN3O2/c19-17-7-6-16(12-18(17)22(23)24)14-21-10-8-20(9-11-21)13-15-4-2-1-3-5-15/h1-7,12H,8-11,13-14H2
• InChI Key: STMMJRFZWSLONJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C18H20ClN3O2
• Molecular Weight: 345.8 g/mol

Description

1-benzyl-4-(4-chloro-3-nitrobenzyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-(4-chloro-3-nitrobenzyl)piperazine is not fully understood. However, studies have suggested that it acts by inhibiting certain enzymes and receptors in the body, leading to the modulation of various signaling pathways.
Biochemical and Physiological Effects:
1-benzyl-4-(4-chloro-3-nitrobenzyl)piperazine has been found to have various biochemical and physiological effects on the body. It has been shown to modulate the levels of various neurotransmitters, such as serotonin, dopamine, and norepinephrine, in the brain. It also exhibits anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 1-benzyl-4-(4-chloro-3-nitrobenzyl)piperazine in lab experiments include its high potency and selectivity towards certain targets. However, its limitations include its low solubility in water and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for research on 1-benzyl-4-(4-chloro-3-nitrobenzyl)piperazine. These include studying its potential therapeutic applications in other diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research can be conducted to understand its mechanism of action and to develop more efficient synthesis methods. Furthermore, the development of novel derivatives of this compound can lead to the discovery of new drugs with improved pharmacological properties.
In conclusion, 1-benzyl-4-(4-chloro-3-nitrobenzyl)piperazine is a promising compound with potential therapeutic applications in various diseases. Its biochemical and physiological effects on the body have been extensively studied, and further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 1-benzyl-4-(4-chloro-3-nitrobenzyl)piperazine involves the reaction between benzylpiperazine and 4-chloro-3-nitrobenzyl chloride in the presence of a base catalyst. The reaction is carried out under controlled conditions to obtain a pure product.

Scientific Research Applications

1-benzyl-4-(4-chloro-3-nitrobenzyl)piperazine has been studied for its potential therapeutic applications in various diseases, including cancer, depression, and anxiety. Studies have shown that this compound exhibits anti-cancer activity by inducing apoptosis in cancer cells. It has also been found to have anxiolytic and antidepressant effects by modulating the levels of neurotransmitters in the brain.